Cas no 2877644-19-2 (4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine)

• Product Name: 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine
• CAS No: 2877644-19-2
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• CID: 5328603
• PubChem ID: 165434905
• Update Time: 2025-07-23

4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040865187
• 2877644-19-2
• 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine
• F6752-5028
• [1-(2-Cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C18H26N4O2/c1-13-12-16(20-17(19-13)14-2-3-14)21-6-4-15(5-7-21)18(23)22-8-10-24-11-9-22/h12,14-15H,2-11H2,1H3
• InChI Key： ZEOLTWOXAIOBJV-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=C(C)N=C(C3CC3)N=2)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 330.20557608g/mol
• Monoisotopic Mass: 330.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.2±50.0 °C(Predicted)
• pka: 8.88±0.41(Predicted)

Additional information on 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine

Introduction to 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-piperidine-4-carbonyl]morpholine (CAS No. 2877644-19-2)

4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine, identified by its CAS number 2877644-19-2, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a morpholine ring and a piperidine moiety linked through a carbonyl group, along with a cyclopropyl-substituted pyrimidine, makes it a structurally intriguing molecule for medicinal chemists.

The morpholine ring is a common pharmacophore in many bioactive molecules, contributing to their solubility, metabolic stability, and interaction with biological targets. In contrast, the piperidine moiety is well-known for its role in enhancing binding affinity and selectivity in drug candidates. The cyclopropyl group, while relatively small, introduces steric constraints that can fine-tune the interactions of the molecule with its intended biological target. Together, these structural elements make 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. These tools have been instrumental in understanding how modifications to the core structure of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine can influence its pharmacological properties. For instance, studies have shown that subtle changes in the substitution pattern of the pyrimidine ring can significantly alter the compound's binding affinity to specific enzymes or receptors.

In the context of drug discovery, 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine represents an excellent starting point for designing novel therapeutic agents. Its structural complexity allows for diverse chemical modifications, enabling the optimization of pharmacokinetic and pharmacodynamic profiles. Researchers are particularly interested in exploring its potential as an inhibitor of kinases and other enzymes implicated in various diseases.

The synthesis of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group, for example, necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to streamline these processes, making it more feasible to produce this compound on a larger scale.

One of the most exciting aspects of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine is its potential application in treating inflammatory diseases. Studies have demonstrated that compounds with similar structural motifs can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The morpholine and piperidine components are particularly well-suited for interacting with these enzymes, suggesting that derivatives of this compound could exhibit potent anti-inflammatory effects.

Furthermore, the cyclopropyl group may contribute to enhanced oral bioavailability by improving lipid solubility while minimizing metabolic degradation. This property is crucial for developing drugs that can be administered orally and still maintain their therapeutic efficacy. Computational models have predicted that modifications to the piperidine ring could further enhance these pharmacokinetic properties, making 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine an attractive scaffold for drug development.

The role of morpholine derivatives in central nervous system (CNS) drugs cannot be overstated either. The ability of these compounds to cross the blood-brain barrier while maintaining stability has made them valuable candidates for treating neurological disorders. Researchers are exploring whether derivatives of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine could serve as leads for new antipsychotic or antidepressant medications.

In conclusion, 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yll)piperidine -carbonyl]morpholine (CAS No. 2877644 -19 -2) is a structurally complex and pharmacologically promising compound with significant potential in drug development. Its unique combination of functional groups makes it an excellent candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and computational biology, it is likely that this compound will continue to be at the forefront of pharmaceutical research in the coming years.